Cas no 86437-12-9 (1,2,3,4-Tetrahydrophthalazine Dihydrochloride)

• Product Name: 1,2,3,4-Tetrahydrophthalazine Dihydrochloride
• CAS No: 86437-12-9
• MF: C₈H₁₂Cl₂N₂
• MW: 207.100279808044
• MDL: MFCD22574996
• CID: 1057272
• Update Time: 2025-06-09

1,2,3,4-Tetrahydrophthalazine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-Tetrahydrophthalazine Dihydrochloride
• 1,2,3,4-TETRAHYDROPHTHALAZINE 2HCL
• Phthalazine, 1,2,3,4-tetrahydro-, dihydrochloride
• 5003AJ
• SY022231
• 1,2,3,4-TetrahydrophthalazineDihydrochloride

• MDL： MFCD22574996
• Inchi： 1S/C8H10N2.2ClH/c1-2-4-8-6-10-9-5-7(8)3-1;;/h1-4,9-10H,5-6H2;2*1H
• InChI Key： HIECCMDXTICMMP-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CC2C=CC=CC=2CN1

Computed Properties

• Exact Mass: 206.03800
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 99.8
• Topological Polar Surface Area: 24.1

Experimental Properties

• PSA: 24.06000
• LogP: 3.05600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines

Additional information on 1,2,3,4-Tetrahydrophthalazine Dihydrochloride

Comprehensive Overview of 1,2,3,4-Tetrahydrophthalazine Dihydrochloride (CAS No. 86437-12-9): Properties, Applications, and Research Insights

1,2,3,4-Tetrahydrophthalazine Dihydrochloride (CAS No. 86437-12-9) is a chemically significant compound with a wide range of applications in pharmaceutical and biochemical research. Its unique molecular structure, featuring a tetrahydrophthalazine core, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently explore its potential due to its role in modulating enzymatic activity and its relevance in drug discovery pipelines.

The compound's dihydrochloride salt form enhances its solubility, a critical factor for in vitro and in vivo studies. Recent trends in AI-driven drug discovery and high-throughput screening have amplified interest in 86437-12-9, as it aligns with the demand for structurally diverse building blocks. Questions like "What are the pharmacological properties of 1,2,3,4-Tetrahydrophthalazine Dihydrochloride?" or "How is CAS 86437-12-9 used in medicinal chemistry?" are commonly searched, reflecting its relevance in modern research.

From a synthetic perspective, 1,2,3,4-Tetrahydrophthalazine Dihydrochloride serves as a precursor for heterocyclic derivatives, which are pivotal in designing central nervous system (CNS) therapeutics. Its mechanism of action often involves interactions with GABA receptors or monoamine oxidases, topics frequently discussed in neuroscience forums. The compound's stability under physiological conditions further supports its utility in preclinical studies.

Environmental and safety profiles of 86437-12-9 are also of interest. While not classified as hazardous, proper handling protocols are emphasized in laboratory safety guidelines. Sustainability-focused researchers investigate greener synthesis routes for such intermediates, aligning with the green chemistry movement. Searches like "Is 1,2,3,4-Tetrahydrophthalazine Dihydrochloride biodegradable?" highlight this niche concern.

In analytical chemistry, advanced techniques such as HPLC and LC-MS are employed to characterize CAS 86437-12-9, ensuring purity for sensitive applications. The compound's spectral data (e.g., NMR and IR spectra) are often referenced in peer-reviewed journals, aiding reproducibility in synthetic workflows. This transparency caters to the growing demand for open-access chemical data.

Emerging applications of 1,2,3,4-Tetrahydrophthalazine Dihydrochloride include its exploration in cancer research, particularly as a scaffold for kinase inhibitors. Its structural flexibility allows modifications targeting tumor microenvironment pathways, a hot topic in precision oncology. Such interdisciplinary connections bolster its prominence in scientific literature and patent filings.

To summarize, 86437-12-9 exemplifies how niche chemical entities drive innovation across life sciences. By addressing both foundational properties and cutting-edge applications, this overview bridges gaps between academic inquiry and industrial utilization, ensuring its visibility in SEO-optimized scientific content.